Cas no 54751-96-1 (3-Piperidinol, 1-acetyl-6-methyl- (9CI))

• Product name: 3-Piperidinol, 1-acetyl-6-methyl- (9CI)
• CAS No: 54751-96-1
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 1020580
• PubChem ID: 567635

3-Piperidinol, 1-acetyl-6-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinol, 1-acetyl-6-methyl- (9CI)
• 1-Acetyl-6-methyl-3-piperidinol #
• 3-Piperidinol, 1-acetyl-6-methyl-
• VBEPRTVWWALZEV-UHFFFAOYSA-N
• 54751-96-1
• DB-324623

• Inchi： InChI=1S/C8H15NO2/c1-6-3-4-8(11)5-9(6)7(2)10/h6,8,11H,3-5H2,1-2H3
• InChI Key： VBEPRTVWWALZEV-UHFFFAOYSA-N
• SMILES： CC1CCC(CN1C(=O)C)O

Computed Properties

• Exact Mass: 157.110278721g/mol
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 40.5Ų